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Compound of Interest

Compound Name: Deceth-3

Cat. No.: B1670125 Get Quote

An In-depth Technical Guide to Deceth-3
Introduction

Deceth-3 is a non-ionic surfactant belonging to the family of ethoxylated fatty alcohols.[1]

Chemically, it is the polyethylene glycol (PEG) ether of decyl alcohol. The "3" in its name

signifies that it contains an average of three repeating units of ethylene oxide in its hydrophilic

chain.[2] Its unique molecular structure, comprising both a water-loving (hydrophilic) head and

an oil-loving (hydrophobic) tail, allows it to reduce the surface tension between immiscible

liquids like oil and water.[1][3] This property makes it a highly effective emulsifying agent,

wetting agent, and dispersant.[1][3]

Identified by the INCI name Deceth-3, it is also known by its chemical name, ethoxylated C10

alcohol, and the CAS number 26183-52-8.[1] Its primary applications are found within the

cosmetics and personal care industries, where it is a common ingredient in hair dyes,

cleansers, makeup removers, and skin care emulsions.[1][2][3]

Chemical Structure and Properties
Deceth-3's structure is characterized by a ten-carbon alkyl chain derived from decyl alcohol,

which forms the hydrophobic portion, and a short polyoxyethylene chain, which constitutes the

hydrophilic portion. The IUPAC name for this compound is 2-[2-(2-

decoxyethoxy)ethoxy]ethanol.[4] The molecular formula is C16H34O4.[4][5] This amphipathic

nature governs its function as a surfactant, enabling the formation of stable emulsions.[1]
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Quantitative Data
The key physicochemical properties of Deceth-3 are summarized in the table below for easy

reference and comparison.

Property Value Source

Molecular Weight 290.44 g/mol [4][5][6]

Molar Mass approx. 285 g/mol [1]

Molecular Formula C16H34O4 [4][5]

CAS Number 26183-52-8 [1]

Appearance
Clear liquid (at room

temperature)
[1][3]

Density approx. 0.93 g/mL (at 25°C) [1]

Hydrophile-Lipophile Balance

(HLB)
approx. 8.6 [1]

Solidification Point approx. -17°C [1]

Solubility

Poor in water (forms

emulsions); Good in low

aliphatic alcohols

[1]

Logical Relationship Diagram: Structural
Components of Deceth-3
The following diagram illustrates the fundamental components of the Deceth-3 molecule,

highlighting the relationship between its hydrophobic and hydrophilic regions.
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Caption: Logical diagram of Deceth-3's hydrophobic and hydrophilic components.
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Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of Deceth-3 are proprietary to

manufacturers and not extensively published in public literature. However, the characterization

of such a substance would typically involve standard analytical methodologies.

1. Purity and Composition Analysis:

Methodology: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography

(GC) would be employed to separate and quantify the Deceth-3 from unreacted decyl

alcohol and other potential by-products. Mass Spectrometry (MS) coupled with these

techniques (LC-MS or GC-MS) would confirm the molecular weight and structural integrity of

the components. Nuclear Magnetic Resonance (NMR) spectroscopy would be used to

confirm the chemical structure and the average number of ethoxylation units.

2. Determination of Physicochemical Properties:

Methodology:

Surface Tension: A tensiometer (using methods like the Du Noüy ring or Wilhelmy plate)

would be used to measure the reduction in surface tension of water at various

concentrations of Deceth-3 to evaluate its efficiency as a surfactant.

Critical Micelle Concentration (CMC): The CMC, the concentration at which micelles begin

to form, would be determined by measuring changes in physical properties such as

surface tension, conductivity, or light scattering as a function of surfactant concentration.

Emulsification Performance: Emulsions of oil and water would be prepared with Deceth-3.

Their stability would be assessed over time through visual inspection, particle size

analysis (e.g., dynamic light scattering), and microscopy to determine the emulsifier's

effectiveness.

3. Safety and Irritation Assessment:

Methodology: As noted by the Cosmetic Ingredient Review (CIR) Expert Panel, alkyl PEG

ethers are assessed for safety and skin irritation potential.[2][4] While specific protocols are

not detailed in the search results, these assessments typically involve in vitro methods using
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reconstructed human epidermis models or in vivo patch testing on human subjects under

dermatological control to evaluate irritation and sensitization potential. The presence of

impurities like 1,4-dioxane, a potential byproduct of ethoxylation, is also monitored, often

using GC-MS techniques.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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